BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling of 4-(2-Methyl-4-
thiazolyl)phenol: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(2-Methyl-4-thiazolyl)phenol

Cat. No.: B1581357

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the safety and handling
precautions for 4-(2-Methyl-4-thiazolyl)phenol (CAS No: 30686-73-8). This document is
intended for researchers, scientists, and professionals in drug development who may handle
this compound. The guide synthesizes available safety data, outlines recommended handling
procedures, and discusses potential hazards based on the compound's chemical structure and
the known toxicology of related phenolic and thiazole-containing molecules. Due to the limited
availability of a dedicated, comprehensive Safety Data Sheet (SDS) for this specific compound,
this guide draws upon information from chemical suppliers and the broader scientific literature
on structurally similar compounds to provide a robust framework for safe laboratory practices.

Introduction

4-(2-Methyl-4-thiazolyl)phenol is a versatile heterocyclic compound with applications in
medicinal chemistry and materials science. It is recognized for its potential as a peroxidase
chemiluminescence enhancer for Horseradish Peroxidase (HRP) and its utility in the
development of antimicrobial and antifungal agents for pharmaceutical and agricultural
applications.[1][2][3] Its structure, featuring a phenol group attached to a methylthiazole ring,
suggests a toxicological profile that warrants careful consideration. Phenolic compounds are
known protoplasmic poisons that can exert a wide range of toxic effects.[4] This guide aims to

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1581357?utm_src=pdf-interest
https://www.benchchem.com/product/b1581357?utm_src=pdf-body
https://www.benchchem.com/product/b1581357?utm_src=pdf-body
https://www.chemimpex.com/products/41695
https://www.medchemexpress.com/4-2-methyl-4-thiazolyl-phenol.html
https://www.scbt.com/p/4-2-methyl-4-thiazolyl-phenol-30686-73-8
https://www.ncbi.nlm.nih.gov/books/NBK542311/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

provide the necessary information to handle 4-(2-Methyl-4-thiazolyl)phenol safely in a

laboratory setting.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of a compound is fundamental to

its safe handling. The table below summarizes the key identifiers and properties of 4-(2-

Methyl-4-thiazolyl)phenol.

Property

Value

Reference

Chemical Name

4-(2-Methyl-4-thiazolyl)phenol

4-(4-Hydroxyphenyl)-2-

Synonyms methylthiazole s
CAS Number 30686-73-8

Molecular Formula C10H9NOS [3]
Molecular Weight 191.25 g/mol [3]
Appearance Colorless or white solid; 1]

crystals

Melting Point 211-215°C [1]
Purity > 98% (HPLC) [1]

SMILES String

Cclnc(csl)-c2ccc(O)cc2

1S/C10H9NOS/c1-7-11-10(6-

InChl 13-7)8-2-4-9(12)5-3-8/h2-
6,12H,1H3
HOAYTTLLVORNLA-
InChl Key

UHFFFAOYSA-N

Hazard Identification and Toxicological Information

While a complete, peer-reviewed toxicological profile for 4-(2-Methyl-4-thiazolyl)phenol is not

readily available, the known hazards of phenolic compounds and some thiazole derivatives
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provide a basis for a precautionary approach.

GHS Hazard Classification (Anticipated)

Based on the hazards of structurally related compounds like phenol, the following GHS
classifications should be anticipated. It is important to note that this is a conservative estimation
and a formal hazard assessment has not been published.

Hazard Class Anticipated Hazard Statement

Acute Toxicity, Oral Harmful if swallowed.

) ) o Causes skin irritation. May cause serious skin
Skin Corrosion/Irritation
burns.

Serious Eye Damage/Eye Irritation Causes serious eye damage.

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation.

Germ Cell Mutagenicity Suspected of causing genetic defects.
Specific Target Organ Toxicity (Repeated May cause damage to organs through
Exposure) prolonged or repeated exposure.
Hazardous to the Aquatic Environment Toxic to aquatic life.

Summary of Toxicological Data

Direct quantitative toxicological data such as LD50 or LC50 values for 4-(2-Methyl-4-
thiazolyl)phenol are not available in the public domain. However, the toxicity of phenol is well-
documented. Phenol is a protoplasmic poison that can cause cell death and necrosis by
denaturing proteins.[4] It is readily absorbed through the skin and can lead to systemic toxicity,
affecting the central nervous system, liver, and kidneys. Studies on other phenolic thiazoles
have indicated potential for cytotoxicity.[5][6]

General Toxic Effects of Phenols:

o Dermal: Can cause chemical burns, which may initially appear as white or brown stains on
the skin.[4]
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» Oral: Ingestion can lead to severe gastrointestinal irritation, and systemic effects.
e Inhalation: Can cause respiratory tract irritation.

o Systemic: May lead to central nervous system depression, cardiovascular effects, liver and
kidney damage.[7]

Safety and Handling Precautions

Given the anticipated hazards, stringent safety protocols must be followed when handling 4-(2-
Methyl-4-thiazolyl)phenol.

Engineering Controls

o Work with this compound should be conducted in a well-ventilated laboratory.

o A certified chemical fume hood is required for all procedures that may generate dust or
aerosols.

» An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-(2-Methyl-4-
thiazolyl)phenol.:
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PPE Type

Specification

Eye Protection

Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., Nitrile,
Neoprene). Gloves should be inspected prior to
use and replaced immediately if contaminated

or damaged.

Skin and Body Protection

A lab coat should be worn at all times. For larger
quantities, additional protective clothing may be

necessary.

Respiratory Protection

For operations that could generate significant
dust, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and
particulates (e.g., N95) should be used.

Hygiene Measures

e Avoid inhalation of dust.

Storage and Disposal

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in laboratory areas.
Wash hands thoroughly after handling the compound, even if gloves were worn.

Remove contaminated clothing immediately and launder before reuse.

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents.
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e The storage class for this compound is 11: Combustible Solids.

Disposal
e Dispose of waste in accordance with all applicable federal, state, and local regulations.

e This compound should be treated as hazardous waste.

» Do not dispose of down the drain or with general office trash.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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Emergency Situation

Procedure

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash skin with soap and plenty of
water for at least 15 minutes while removing
contaminated clothing and shoes. Seek

immediate medical attention.

Inhalation

Remove to fresh air. If not breathing, give
artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If victim is conscious
and alert, give 2-4 cupfuls of milk or water.
Never give anything by mouth to an
unconscious person. Get medical aid

immediately.

Spill

Evacuate the area. Wear appropriate personal
protective equipment. Sweep up the material,
place in a suitable, closed container for
disposal. Avoid generating dust. Ventilate the
area and wash the spill site after material pickup
is complete. For large spills, contact your
institution's environmental health and safety

department.

Experimental Protocols and Signaling Pathways

Experimental Protocols

Specific experimental protocols for the safety assessment of 4-(2-Methyl-4-thiazolyl)phenol

are not available in the reviewed literature. However, standard toxicological assays would be

employed to characterize its hazard profile. These would likely include:
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o Cytotoxicity Assays: To determine the concentration at which the compound is toxic to cells
(e.g., MTT or LDH assays).

o Genotoxicity Assays: To assess the potential for the compound to cause genetic mutations
(e.g., Ames test, in vitro micronucleus assay).

o Acute Toxicity Studies: To determine the short-term toxic effects and LD50 values in animal
models.

Potential Signaling Pathway of Toxicity

While the specific signaling pathways affected by 4-(2-Methyl-4-thiazolyl)phenol have not
been elucidated, a generalized pathway for phenol-induced toxicity can be informative. Phenols
are known to exert their toxic effects through mechanisms that disrupt cellular membranes and
denature proteins, leading to oxidative stress and ultimately cell death.

4-(2-Methyl-4-thiazolyl)phenol Absorption
sure

Expos Apoptosis / Necrosis

Increased Reactive [ ) Cellular Damage Organ Toxicity
Oxygen Species (ROS) R (Lipids, Proteins, DNA) (Liver, Kidney, CNS)

Click to download full resolution via product page

Caption: Generalized signaling pathway for phenol-induced cellular toxicity.

Conclusion

4-(2-Methyl-4-thiazolyl)phenol is a valuable research chemical with significant potential.
However, its structural similarity to toxic phenolic compounds necessitates a cautious and
informed approach to its handling. This guide provides a framework for safe laboratory
practices based on the best available information. Researchers must adhere to these
guidelines and consult with their institution's safety professionals to ensure a safe working
environment. As more specific toxicological data for this compound becomes available, these
safety recommendations should be reviewed and updated accordingly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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